Cas no 1361580-60-0 (2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile)

2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile is a specialized organic compound featuring a trichlorophenyl and trifluoromethyl-substituted pyridine core with an acetonitrile functional group. Its unique structure imparts notable chemical stability and reactivity, making it valuable as an intermediate in agrochemical and pharmaceutical synthesis. The presence of electron-withdrawing groups (chloro and trifluoromethyl) enhances its utility in cross-coupling reactions and nucleophilic substitutions. This compound is particularly suited for applications requiring precise molecular modifications due to its well-defined reactivity profile. Its high purity and consistent performance make it a reliable choice for research and industrial-scale synthesis, where controlled functionalization is critical.
2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile structure
1361580-60-0 structure
Product Name:2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile
CAS No:1361580-60-0
MF:C14H6Cl3F3N2
MW:365.565050601959
CID:4967061
Update Time:2025-05-23

2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile
    • Inchi: 1S/C14H6Cl3F3N2/c15-8-5-9(16)12(10(17)6-8)13-7(3-4-21)1-2-11(22-13)14(18,19)20/h1-2,5-6H,3H2
    • InChI Key: GWZIVXDUOCYNEL-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1C1C(CC#N)=CC=C(C(F)(F)F)N=1)Cl)Cl

Computed Properties

  • Exact Mass: 363.954866 g/mol
  • Monoisotopic Mass: 363.954866 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 36.7
  • Molecular Weight: 365.6

2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013030764-250mg
2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile
1361580-60-0 97%
250mg
504.00 USD 2021-06-22
Alichem
A013030764-500mg
2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile
1361580-60-0 97%
500mg
855.75 USD 2021-06-22
Alichem
A013030764-1g
2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile
1361580-60-0 97%
1g
1,534.70 USD 2021-06-22

Additional information on 2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile

Introduction to 2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1361580-60-0)

2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1361580-60-0) is a synthetic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound is characterized by its complex molecular structure, which includes a trichlorophenyl group, a trifluoromethyl group, and a pyridine ring with an acetonitrile substituent. These features contribute to its stability and reactivity, making it a valuable candidate for various scientific investigations.

The chemical formula of 2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile is C15H7Cl3F3N2. The molecular weight is approximately 389.57 g/mol. The compound is typically synthesized through a series of multi-step reactions involving the coupling of trichlorophenyl and trifluoromethyl groups with a pyridine ring, followed by the introduction of the acetonitrile substituent. This synthesis process requires precise control over reaction conditions to ensure high yields and purity.

In recent years, 2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile has been studied for its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its unique combination of functional groups provides a versatile platform for further chemical modifications, enabling the development of novel compounds with diverse biological activities. For instance, researchers have explored its use in the synthesis of inhibitors for specific enzymes and receptors, which could have therapeutic applications in treating various diseases.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile as a lead compound for developing new anti-cancer drugs. The researchers found that derivatives of this compound exhibited potent cytotoxic activity against several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its pharmaceutical applications, 2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile has also shown promise in the field of materials science. Its rigid molecular structure and high thermal stability make it suitable for use in the development of advanced materials with enhanced mechanical and thermal properties. For example, it can be incorporated into polymer matrices to improve their performance in high-temperature applications.

The environmental impact of 2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile is another area of active research. Studies have focused on understanding its biodegradability and potential ecological effects. Initial findings suggest that while the compound is stable under normal conditions, it can be broken down by certain microorganisms under specific environmental conditions. This information is crucial for assessing its safety and sustainability as an industrial chemical.

In conclusion, 2-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1361580-60-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for further research and development in pharmaceuticals, agrochemicals, materials science, and environmental studies. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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